2-{[(3-Methyl-1H-inden-7-yl)oxy]methyl}morpholine

• CAS No.: 60929-24-0
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-[(1-methyl-3H-inden-4-yl)oxymethyl]morpholine
• InChI: InChI=1S/C15H19NO2/c1-11-5-6-14-13(11)3-2-4-15(14)18-10-12-9-16-7-8-17-12/h2-5,12,16H,6-10H2,1H3
• InChI Key: XNZFWJZKEDAOEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC2=C1C=CC=C2OCC3CNCCO3

Description

2-{[(3-Methyl-1H-inden-7-yl)oxy]methyl}morpholine is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 20 ml. of anhydrous toluene was dissolved 100 mg. of 2-(1-hydroxy-1-methyl-4-indanyloxymethyl)morpholine and after adding thereto 10 mg. of p-toluenesulfonic acid monohydrate, the mixture was refluxed for 4 hours. After cooling, the reaction mixture was washed successively with aqueous 3% sodium hydrogencarbonate solution and water, dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure. The residue formed was subjected to a silica gel column chromatography (diameter 1.5 cm., height 7 cm.) and from the fraction recovered therefrom using a 98 : 2 mixture of chloroform and methanol as an eluting solution, 69 mg. (yield 74.5%) of sticky 2-(3-methyl-7-indenyloxymethyl)morpholine was obtained. The oxalate of the product had a melting point of 151°-152° C.